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Introduction

CXCRY7, also known as ACKR3, is an atypical chemokine receptor that binds with high affinity
to the chemokines CXCL12 (SDF-1) and CXCL11 (I-TAC). Unlike typical chemokine receptors,
CXCR7 does not primarily signal through G-protein pathways but rather engages [3-arrestin
signaling cascades. This unique mechanism has implicated CXCR?7 in a variety of physiological
and pathological processes, including cell survival, adhesion, and migration. Its overexpression
in numerous cancers, such as breast, lung, and prostate cancer, has correlated with tumor
growth, metastasis, and angiogenesis, making it a compelling target for therapeutic
intervention.[1][2][3][4]

CXCR7 Modulator 1 (also referred to as compound 25) is a potent and orally bioavailable
peptoid hybrid modulator of CXCR7. Peptoid hybrids are a class of molecules that combine
features of peptides and synthetic polymers, often designed to have improved stability and cell
permeability compared to traditional peptides. These application notes provide a recommended
framework for the initial in vivo evaluation of CXCR7 Modulator 1 in mouse models, with a
focus on cancer xenograft studies.

Properties of CXCR7 Modulator 1
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Property Value Reference

C-X-C chemokine receptor

Target

type 7 (CXCR7/ACKR3)
Molecular Class Peptoid Hybrid
Binding Affinity (Ki) 9nM

. . 15 nM (B-arrestin recruitment
In Vitro Activity (EC50)
assay)

Reported Bioavailability 18% in rats (oral) [1]

Recommended Dosage in Mouse Models

A specific dosage for CXCR7 Modulator 1 in mouse cancer models has not been definitively
established in publicly available literature. However, based on preclinical studies of other orally
bioavailable small molecule CXCR7 modulators, such as ACT-1004-1239, a dose range of 1 to
100 mg/kg administered orally (p.0.) can be considered as a starting point for dose-response
studies. It is crucial to perform a dose-escalation study to determine the maximum tolerated
dose (MTD) and the optimal therapeutic dose for CXCR7 Modulator 1.

Recommended Starting
Parameter Notes
Range

To be determined empirically

Dose Range 1-100 mg/kg through a dose-escalation
study.
o ) Based on reported oral
Administration Route Oral gavage (p.o.) ) o
bioavailability.
) ) ) To be determined by
Dosing Frequency Once or twice daily

pharmacokinetic studies.

Vehicle composition should be
e.g., 10% DMSO, 40%

Vehicle PEG300, 5% Tween 80, 45%

Saline

optimized based on the
solubility and stability of the

compound.
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Experimental Protocols
Protocol 1: Preparation of CXCR7 Modulator 1 for Oral
Administration

This protocol describes the preparation of a formulation of CXCR7 Modulator 1 for oral gavage
in mice.

Materials:

CXCR7 Modulator 1

e Dimethyl sulfoxide (DMSO)

» Polyethylene glycol 300 (PEG300)
e Tween 80

» Sterile saline (0.9% NaCl)
 Sterile microcentrifuge tubes

e \ortex mixer

Sonicator (optional)
Procedure:

e Calculate the required amount of CXCR7 Modulator 1: Based on the desired dose (e.g., 10
mg/kg) and the number and weight of the mice, calculate the total mass of the compound
needed.

o Prepare the vehicle solution: In a sterile tube, prepare the vehicle solution by sequentially
adding and mixing the components. A common vehicle for poorly soluble compounds is 10%
DMSO, 40% PEG300, 5% Tween 80, and 45% saline.

e Dissolve CXCR7 Modulator 1:
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o First, dissolve the weighed CXCR7 Modulator 1 powder in DMSO. Vortex thoroughly to
ensure complete dissolution.

o Add the PEG300 to the DMSO solution and vortex.
o Add the Tween 80 and vortex again.

o Finally, add the saline to the mixture and vortex until a clear and homogenous solution is
obtained. Gentle warming or sonication may be used if necessary to aid dissolution.

o Storage: The formulation should ideally be prepared fresh before each administration. If
short-term storage is necessary, store at 4°C and protect from light. Assess the stability of
the compound in the chosen vehicle.

Protocol 2: In Vivo Efficacy Study in a Xenograft Mouse
Model

This protocol outlines a typical workflow for evaluating the anti-tumor efficacy of CXCR7
Modulator 1 in a subcutaneous xenograft mouse model.

Materials:

6-8 week old immunocompromised mice (e.g., athymic nude or NOD/SCID)

o Cancer cell line with known CXCR7 expression

o Matrigel (optional, can enhance initial tumor growth)

» Prepared CXCR7 Modulator 1 formulation

¢ Vehicle control solution

o Calipers or ultrasound imaging system for tumor measurement

e Anesthesia (e.g., isoflurane)

Procedure:
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Cell Culture and Implantation:

o Culture the selected cancer cells under standard conditions.

o Harvest the cells and resuspend them in sterile PBS or culture medium, with or without
Matrigel.

o Subcutaneously inject the cell suspension (typically 1-10 x 1076 cells in 100-200 uL) into
the flank of each mouse.

Tumor Growth and Randomization:

o Monitor the mice for tumor growth.

o When tumors reach a palpable size (e.g., 100-200 mm3), randomize the mice into
treatment and control groups (n=8-10 mice per group).

Treatment Administration:

o Administer the prepared CXCR7 Modulator 1 formulation to the treatment group via oral
gavage at the predetermined dose and schedule.

o Administer the vehicle solution to the control group using the same volume and schedule.

Monitoring and Data Collection:

o Measure tumor dimensions (length and width) with calipers 2-3 times per week. Calculate
tumor volume using the formula: Volume = (Length x Width?) / 2. Alternatively, use a more
accurate method like ultrasound imaging.

o Monitor the body weight of the mice 2-3 times per week as an indicator of toxicity.

o Observe the general health and behavior of the animals daily.

Endpoint and Tissue Collection:

o The study may be terminated when tumors in the control group reach a predetermined
size (e.g., 1500-2000 mms3), or after a fixed duration of treatment.
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o At the end of the study, euthanize the mice and excise the tumors.
o Measure the final tumor weight and volume.

o Tumor tissue can be processed for further analysis, such as immunohistochemistry,
western blotting, or RNA sequencing to assess target engagement and pharmacodynamic
effects.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Discovery of Potent and Orally Bioavailable Macrocyclic Peptide-Peptoid Hybrid CXCR7
Modulators - PubMed [pubmed.ncbi.nim.nih.gov]

2. pubs.acs.org [pubs.acs.org]

[ ]
w
Q)
=k
D
(@]
=
o
>
1
)
0
(@]
]
<
®
=
<
@)
=
o
o
—
®
>
—
Q
2
o
@)
=
L
<
o
D
<
o,
o
=
@D
<
o)
(@]
=
o
(9]
<
o
=5
o
D
©
=
Q.
D
Josy
F3
i
Y
D
©
—
o.
o

Hybrid CXCR7 Modulators - Journal of Medicinal Chemistry - Figshare [acs.figshare.com]

4. cpcscientific.com [cpcscientific.com]

To cite this document: BenchChem. [Application Notes and Protocols for CXCR7 Modulator
1 in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2523275#recommended-dosage-of-cxcr7-modulator-
1-for-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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